Cas no 3287-17-0 (4-tert-butyl-2-(5-chloro-2H-benzotriazol-2-yl)phenol)

• Product Name: 4-tert-butyl-2-(5-chloro-2H-benzotriazol-2-yl)phenol
• CAS No: 3287-17-0
• MF: C₁₆H₁₆ClN₃O
• MW: 301.770742416382
• CID: 1453507
• PubChem ID: 3014188
• Update Time: 2025-04-20

4-tert-butyl-2-(5-chloro-2H-benzotriazol-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-2-(5-chloro-2H-benzotriazol-2-yl)phenol
• 2-(5-Chloro-2H-benzotriazol-2-yl)-4-(1,1-dimethylethyl)phenol
• Phenol, 2-(5-chloro-2H-benzotriazol-2-yl)-4-(1,1-dimethylethyl)-
• 4-tert-butyl-2-(5-chlorobenzotriazol-2-yl)phenol
• SCHEMBL351147
• DTXSID00186530
• 3287-17-0

• Inchi： 1S/C16H16ClN3O/c1-16(2,3)10-4-7-15(21)14(8-10)20-18-12-6-5-11(17)9-13(12)19-20/h4-9,21H,1-3H3
• InChI Key： IEMHIOUNBGZEAG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=NN(C1=C(C=CC(=C1)C(C)(C)C)O)N=2

Computed Properties

• Exact Mass: 301.09838
• Monoisotopic Mass: 301.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.94